Cas no 125048-87-5 (1H-Pyrazole-4-carboxamide,1-(4-chlorophenyl)-5-(trifluoromethyl)-)

1H-Pyrazole-4-carboxamide,1-(4-chlorophenyl)-5-(trifluoromethyl)- structure
125048-87-5 structure
Product Name:1H-Pyrazole-4-carboxamide,1-(4-chlorophenyl)-5-(trifluoromethyl)-
CAS No:125048-87-5
MF:C11H7ClF3N3O
MW:289.640991449356
CID:187876
PubChem ID:180302
Update Time:2025-04-19

1H-Pyrazole-4-carboxamide,1-(4-chlorophenyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide,1-(4-chlorophenyl)-5-(trifluoromethyl)-
    • 1-(4-chlorophenyl)-5-(trifluoromethyl)pyrazole-4-carboxamide
    • 1H-Pyrazole-4-carboxamide, 1-(4-chlorophenyl)-5-(triluoromethyl)-
    • DTXSID40154556
    • SCHEMBL4883305
    • WRBPEEIYYHCTIE-UHFFFAOYSA-N
    • 125048-87-5
    • Inchi: 1S/C11H7ClF3N3O/c12-6-1-3-7(4-2-6)18-9(11(13,14)15)8(5-17-18)10(16)19/h1-5H,(H2,16,19)
    • InChI Key: WRBPEEIYYHCTIE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(C(F)(F)F)=C(C(N)=O)C=N1

Computed Properties

  • Exact Mass: 289.02311
  • Monoisotopic Mass: 289.022974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.9
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.55
  • Boiling Point: 394.9°C at 760 mmHg
  • Flash Point: 192.6°C
  • Refractive Index: 1.59
  • PSA: 60.91
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